Cas no 131864-73-8 ((2S)-1-(2-methoxyphenyl)propan-2-ol)

(2S)-1-(2-methoxyphenyl)propan-2-ol structure
131864-73-8 structure
Product Name:(2S)-1-(2-methoxyphenyl)propan-2-ol
CAS No:131864-73-8
MF:C10H14O2
MW:166.216963291168
MDL:MFCD14705960
CID:4588321
PubChem ID:6951554
Update Time:2024-03-01

(2S)-1-(2-methoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • (2S)-1-(2-methoxyphenyl)propan-2-ol
    • (S)-1-(2-Methoxyphenyl)-2-propanol
    • MDL: MFCD14705960
    • Inchi: 1S/C10H14O2/c1-8(11)7-9-5-3-4-6-10(9)12-2/h3-6,8,11H,7H2,1-2H3/t8-/m0/s1
    • InChI Key: ROVATSABYKBNCG-QMMMGPOBSA-N
    • SMILES: O[C@@H](C)CC1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 166.099379685g/mol
  • Monoisotopic Mass: 166.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 29.5

(2S)-1-(2-methoxyphenyl)propan-2-ol Pricemore >>

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Enamine
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